Cas no 191604-88-3 (2-Methoxy-5-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Methoxy-5-(trifluoromethoxy)benzoic acid
• CAS No: 191604-88-3
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• MDL: MFCD01862055
• CID: 92263
• PubChem ID: 2775286
• Update Time: 2025-10-30

2-Methoxy-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(trifluoromethoxy)benzoic acid
• RARECHEM AL BO 1035
• 3-TRIFLUOROMETHOXY-6-METHOXYBENZOIC ACID
• 2-methoxy-5-trifluoromethoxybenzoic acid
• Benzoic acid, 2-methoxy-5-(trifluoromethoxy)-
• Benzoic acid,2-methoxy-5-(trifluoromethoxy)-
• SCHEMBL987280
• AC-26056
• VGQ30IF73B
• 2-METHOXY-5-(TRIFLUOROMETHOXY)BENZOICACID
• 2-Methoxy-5-trifluoromethoxy-benzoic acid
• AKOS005257876
• A20394
• FT-0656457
• 2-(methoxy)-5-(trifluoromethoxy)benzoic acid
• 191604-88-3
• DTXSID30379498
• PS-6891
• CS-0081619
• MFCD01862055
• 2-Methoxy-5-(trifluoromethoxy)benzoic acid, AldrichCPR
• UNII-VGQ30IF73B
• DTXCID30330524
• DB-347224

• MDL： MFCD01862055
• Inchi： 1S/C9H7F3O4/c1-15-7-3-2-5(16-9(10,11)12)4-6(7)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： HURBWIHJHDFCGU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C(=O)O)C=1)OC)(F)F

Computed Properties

• Exact Mass: 236.03000
• Monoisotopic Mass: 236.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Brown or yellow crystalline powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 63-65°C
• Boiling Point: 283.7±35.0 °C at 760 mmHg
• Flash Point: 125.4±25.9 °C
• Refractive Index: 1.476
• PSA: 55.76000
• LogP: 2.29200
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Solubility: Not determined
• Sensitiveness: Air Sensitive

2-Methoxy-5-(trifluoromethoxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Methoxy-5-(trifluoromethoxy)benzoic acid

2-Methoxy-5-(Trifluoromethoxy)Benzoic Acid: A Comprehensive Overview

2-Methoxy-5-(trifluoromethoxy)benzoic acid, also known by its CAS number 191604-88-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a methoxy group at the 2-position and a trifluoromethoxy group at the 5-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 2-methoxy-5-(trifluoromethoxy)benzoic acid involves advanced organic chemistry techniques, often utilizing directed metallation or substitution reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its application in drug discovery and material synthesis. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the trifluoromethoxy group efficiently, reducing the number of steps required for synthesis.

In terms of chemical properties, 2-methoxy-5-(trifluoromethoxy)benzoic acid exhibits strong electron-withdrawing effects due to the trifluoromethoxy group, which significantly influences its reactivity in various chemical reactions. This property makes it an excellent candidate for use in electrophilic aromatic substitution reactions, where it can act as an activating or deactivating group depending on its position relative to the reaction site. Recent research has also highlighted its potential as a building block for constructing bioactive molecules, particularly in the field of medicinal chemistry.

The biological activity of 2-methoxy-5-(trifluoromethoxy)benzoic acid has been a subject of extensive investigation. Studies have demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy. Recent findings suggest that it may inhibit specific kinases involved in tumor progression, offering new avenues for targeted cancer treatment.

In addition to its biological applications, 2-methoxy-5-(trifluoromethoxy)benzoic acid has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Researchers have reported that incorporating this compound into polymer backbones can significantly enhance their charge transport properties, leading to improved performance in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The environmental impact of 2-methoxy-5-(trifluoromethoxy)benzoic acid has also been a topic of interest. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments requires further investigation. Regulatory agencies have emphasized the need for sustainable practices in its production and disposal to minimize environmental risks.

In conclusion, 2-methoxy-5-(trifluoromethoxy)benzoic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future developments in chemistry and materials science.